Cas no 1007386-84-6 (4H-Thieno3,2-bpyrrole-2-carboxylic Acid)

• Product Name: 4H-Thieno3,2-bpyrrole-2-carboxylic Acid
• CAS No: 1007386-84-6
• MF: C₇H₅NO₂S
• MW: 167.185100317001
• MDL: MFCD10657075
• CID: 2152888
• PubChem ID: 22457612
• Update Time: 2025-05-23

4H-Thieno3,2-bpyrrole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4H-thieno[3,2-b]pyrrole-2-carboxylic acid
• CS-0038040
• AB00994291-01
• SCHEMBL1244927
• AKOS022712762
• AS-65020
• EN300-103693
• 4H-thieno[3,2-b]pyrrole-2-carboxylicacid
• 1007386-84-6
• DB-349256
• Z235352827
• W14888
• MFCD10657075
• thieno[3,2-b]pyrrolecarboxylic Acid
• 818-220-8
• 4H-thieno(3,2-b)pyrrole-2-carboxylic acid
• HQB38684
• 4H-Thieno3,2-bpyrrole-2-carboxylic Acid

• MDL： MFCD10657075
• Inchi： 1S/C7H5NO2S/c9-7(10)6-3-4-5(11-6)1-2-8-4/h1-3,8H,(H,9,10)
• InChI Key： IULABJQOVJBYGK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1C=CN2

Computed Properties

• Exact Mass: 167.00409958g/mol
• Monoisotopic Mass: 167.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrroles

Additional information on 4H-Thieno3,2-bpyrrole-2-carboxylic Acid

Introduction to 4H-Thieno[3,2-bpyrrole-2-carboxylic Acid (CAS No. 1007386-84-6)

4H-Thieno[3,2-bpyrrole-2-carboxylic Acid (CAS No. 1007386-84-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to the thienopyrrole class, which is characterized by a fused ring system consisting of a thiophene ring and a pyrrole ring, connected at the 3 and 2 positions, respectively. The presence of a carboxylic acid functional group at the 2-position of the pyrrole ring introduces additional reactivity, making it a versatile scaffold for further chemical modifications and biological investigations.

The molecular structure of 4H-Thieno[3,2-bpyrrole-2-carboxylic Acid (CAS No. 1007386-84-6) contributes to its remarkable chemical and electronic properties. The thiophene ring imparts aromatic stability, while the pyrrole ring provides a nitrogen-rich environment that can participate in hydrogen bonding and coordination interactions. These features make it an attractive candidate for designing novel organic semiconductors, catalysts, and bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of thienopyrrole derivatives. The structural motif of 4H-Thieno[3,2-bpyrrole-2-carboxylic Acid (CAS No. 1007386-84-6) has been investigated for its ability to interact with biological targets such as enzymes and receptors. Preliminary studies suggest that this compound exhibits promising activities in modulating pathways relevant to inflammation, neurodegeneration, and cancer. The carboxylic acid group serves as a handle for further derivatization, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule.

One of the most compelling aspects of 4H-Thieno[3,2-bpyrrole-2-carboxylic Acid (CAS No. 1007386-84-6) is its potential in materials science applications. The conjugated system of the thienopyrrole core enables efficient charge transport, making it suitable for use in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and photovoltaic devices. Researchers have demonstrated that incorporating this scaffold into polymer or small-molecule frameworks can enhance device performance due to its electron-deficient nature and ability to form stable π-stacking interactions.

The synthesis of 4H-Thieno[3,2-bpyrrole-2-carboxylic Acid (CAS No. 1007386-84-6) involves multi-step organic transformations that highlight the compound's synthetic accessibility. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the carboxylic acid moiety. Advances in catalytic methods have further streamlined these processes, enabling higher yields and improved purity levels. These developments have facilitated more extensive structural optimization studies aimed at identifying analogs with enhanced biological or material properties.

Recent advances in computational chemistry have also played a crucial role in understanding the behavior of 4H-Thieno[3,2-bpyrrole-2-carboxylic Acid (CAS No. 1007386-84-6). Molecular modeling studies have provided insights into its binding modes with biological targets, helping to rationalize experimental observations and guide the design of more effective derivatives. Additionally, density functional theory (DFT) calculations have been used to predict electronic properties such as frontier molecular orbitals (FMOs), which are critical for evaluating its performance in electronic devices.

The therapeutic potential of 4H-Thieno[3,2-bpyrrole-2-carboxylic Acid (CAS No. 1007386-84-6) has been explored in several preclinical models. Studies indicate that derivatives of this scaffold exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. Furthermore, their ability to cross the blood-brain barrier has raised interest in their potential as treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The carboxylic acid group allows for conjugation with other bioactive molecules or imaging agents, opening up possibilities for targeted therapies.

In conclusion,4H-Thieno[3,2-bpyrrole-2-carboxylic Acid (CAS No. 1007386-84-6) is a multifaceted compound with significant promise in both pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced electronic materials. As research continues to uncover new functionalities and applications for this scaffold,4H-Thieno[3,2-bpyrrole-2-carboxylic Acid (CAS No. 1007386-84-6) is poised to play an increasingly important role in addressing challenges across multiple scientific disciplines.